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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

Sodium Zirconium Lactate. Adherence to these procedures is critical for ensuring a safe

laboratory environment and the integrity of your research.

Sodium Zirconium Lactate is a chemical compound that requires careful handling due to its

potential health hazards. It can cause mild skin irritation and serious eye irritation.[1] Inhalation

or ingestion of the substance may be harmful, and it may also cause respiratory irritation.[1] To

mitigate these risks, the following operational, emergency, and disposal plans must be strictly

followed.

Operational Plan: Safe Handling of Sodium
Zirconium Lactate
All personnel handling Sodium Zirconium Lactate must be thoroughly trained on these

procedures before commencing any work.

1. Engineering Controls and Personal Protective Equipment (PPE):

Ventilation: All handling of Sodium Zirconium Lactate, especially when generating dust or

aerosols, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[1]
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Eye and Face Protection: Chemical safety goggles are mandatory. In situations where

splashing is a risk, a face shield must be worn in addition to goggles.

Skin Protection:

Gloves: Chemical-resistant, impermeable gloves are required. Regularly inspect gloves for

any signs of degradation or perforation.

Lab Coat: A lab coat or an impervious apron should be worn to protect from skin contact.

Respiratory Protection: In instances where engineering controls are not sufficient to maintain

exposure below acceptable levels, a NIOSH-approved respirator may be required.[2]

2. Step-by-Step Handling Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents.

Don the required personal protective equipment as outlined above.

Dispensing:

Carefully open the container to avoid creating dust.

Use a spatula or other appropriate tool to transfer the desired amount of the solid.

If working with a solution, use a pipette or other liquid handling device to minimize

splashing.

During Use:

Keep the container of Sodium Zirconium Lactate closed when not in use.

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the work area.
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Post-Handling:

Thoroughly wash hands with soap and water after handling.

Clean the work area and any contaminated equipment.

Properly store or dispose of the Sodium Zirconium Lactate and any waste materials.

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

1. Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[2] Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation persists, seek medical attention.

Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3] Seek immediate medical

attention.

2. Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the material with an inert absorbent such as sand or

vermiculite.[1][2]

Clean-up: Carefully scoop the absorbed material into a labeled, sealed container for

disposal.[1]
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Decontaminate: Clean the spill area with a suitable decontaminating agent and wipe dry.

Report: Report the incident to the appropriate safety officer.

Disposal Plan
All waste containing Sodium Zirconium Lactate must be treated as hazardous waste and

disposed of according to institutional and local regulations.

Waste Collection: Collect all solid and liquid waste containing Sodium Zirconium Lactate in

clearly labeled, sealed, and compatible containers.

Disposal Route: Do not dispose of Sodium Zirconium Lactate down the drain.[3] Arrange

for disposal through a licensed chemical waste disposal company.[3]

Hazard and Safety Data Summary
Hazard Classification GHS Hazard Statement

Personal Protective
Equipment (PPE)

Skin Irritation
Causes mild skin irritation

(H316)

Chemical-resistant gloves, Lab

coat/apron

Eye Irritation
Causes serious eye irritation

(H319)[1]

Chemical safety goggles, Face

shield (if splashing)

Acute Toxicity (Oral)
May be harmful if swallowed

(H303)
Standard laboratory PPE

Acute Toxicity (Inhalation)
May be harmful if inhaled

(H333)

Chemical fume hood,

Respirator (if needed)

Respiratory Irritation
May cause respiratory irritation

(H335)[1]
Chemical fume hood

Workflow for Safe Handling of Sodium Zirconium
Lactate
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Caption: Workflow for the safe handling of Sodium Zirconium Lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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